Cas no 2172569-55-8 (1-(1-Aminopropyl)-3,5-dimethylcyclohexan-1-ol)

• Product Name: 1-(1-Aminopropyl)-3,5-dimethylcyclohexan-1-ol
• CAS No: 2172569-55-8
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5568426
• PubChem ID: 165593260
• Update Time: 2025-10-18

1-(1-Aminopropyl)-3,5-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-aminopropyl)-3,5-dimethylcyclohexan-1-ol
• 2172569-55-8
• EN300-1641096
• 1-(1-Aminopropyl)-3,5-dimethylcyclohexan-1-ol

• Inchi： 1S/C11H23NO/c1-4-10(12)11(13)6-8(2)5-9(3)7-11/h8-10,13H,4-7,12H2,1-3H3
• InChI Key： BBZFLMDIONXGPM-UHFFFAOYSA-N
• SMILES： OC1(C(CC)N)CC(C)CC(C)C1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-Aminopropyl)-3,5-dimethylcyclohexan-1-ol

1-(1-Aminopropyl)-3,5-Dimethylcyclohexan-1-ol: A Comprehensive Overview

The compound with CAS No 2172569-55-8, commonly referred to as 1-(1-Aminopropyl)-3,5-dimethylcyclohexan-1-ol, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexanol backbone with a substituted amine group and methyl substituents. Its chemical structure and functional groups make it a valuable compound for various applications, particularly in drug design and material science.

Recent studies have highlighted the potential of 1-(1-Aminopropyl)-3,5-dimethylcyclohexan-1-ol as a building block for synthesizing bioactive molecules. Researchers have explored its role in creating novel pharmaceutical agents, particularly in the development of neuroprotective drugs and antioxidants. The compound's ability to act as a chelating agent has also been investigated, offering promising results in the prevention of metal-induced oxidative stress.

The synthesis of 1-(1-Aminopropyl)-3,5-dimethylcyclohexan-1-ol involves a multi-step process that typically begins with the preparation of the cyclohexanol derivative. Advanced techniques such as enzymatic catalysis and transition metal-mediated coupling reactions have been employed to optimize the synthesis pathway. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-quality applications.

In terms of applications, 1-(1-Aminopropyl)-3,5-dimethylcyclohexan-1-ol has shown remarkable potential in the field of drug delivery systems. Its amphiphilic nature allows it to act as a stabilizing agent in lipid nanoparticles, enhancing the bioavailability of encapsulated drugs. Additionally, its ability to form stable complexes with metal ions has made it a valuable component in biosensors and diagnostic kits, where sensitivity and specificity are paramount.

Recent breakthroughs in computational chemistry have further elucidated the molecular interactions of 1-(1-Aminopropyl)-3,5-dimethylcyclohexan-1-ol. Molecular docking studies have revealed its potential as an inhibitor of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore its role as a lead compound in drug discovery programs targeting these debilitating conditions.

The environmental impact of synthesizing and using 1-(1-Aminopropyl)-3,5-dimethylcyclohexan-1-ol has also been a topic of interest. Green chemistry approaches have been adopted to minimize waste and reduce energy consumption during its production. Such practices align with global efforts to promote sustainable chemical manufacturing while maintaining high standards of product quality.

In conclusion, CAS No 2172569-55-8, or 1-(1-Aminopropyl)-3,5-dimethylcyclohexan-1-ol, stands out as a multifaceted compound with vast potential across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations within pharmacology and materials science.